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Compound of Interest

Compound Name: C.I. Acid Brown 83

Cat. No.: B15622580 Get Quote

An In-depth Technical Guide to C.I. Acid Brown 83: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Brown 83 is a synthetic dye belonging to the class of acid dyes. Structurally, it is

characterized as a double azo, metal complex dye.[1] Its unique chemical properties and

structure make it a subject of interest in various industrial and research applications, primarily

in the dyeing of protein fibers such as wool and leather. This technical guide provides a

comprehensive overview of the chemical properties, structure, and relevant experimental

protocols associated with C.I. Acid Brown 83.

Chemical Structure and Identification
C.I. Acid Brown 83 is a complex molecule containing two azo groups (-N=N-) and a

coordinated copper atom. The presence of the sulfonic acid group imparts its acidic nature and

water solubility.

Molecular Structure: Double azo, Metal Complexes[1]

Chemical Formula: C₁₈H₁₁CuN₆NaO₈S[2]

Synonyms: Acid Brown C2G, Acid Brown CG, Acid Brown CGG, Brown MGG[1]
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The IUPAC name for the parent compound is sodium;3-[[3-[(3-amino-4-

nitrophenyl)diazenyl]-2,5-dihydroxyphenyl]diazenyl]-4-hydroxybenzenesulfonate;copper.[3]

Physicochemical Properties
A summary of the key physicochemical properties of C.I. Acid Brown 83 is presented in the

table below. It is important to note that much of the available quantitative data is computed,

with limited experimentally determined values.

Property Value Source

IUPAC Name

sodium;3-[[3-[(3-amino-4-

nitrophenyl)diazenyl]-2,5-

dihydroxyphenyl]diazenyl]-4-

hydroxybenzenesulfonate;cop

per

[3]

C.I. Number 20250 [1][4][5]

CAS Number 13011-68-2 [1][5]

Molecular Formula C₁₈H₁₁CuN₆NaO₈S [2]

Molecular Weight 557.9 g/mol (Computed) [2]

Appearance Brown Powder [4][5]

Hue Yellowish Brown [4][5]

Solubility
Soluble in water.[1][4][5]

Insoluble in alcohol.[6]
[1][4][5][6]

UV-Vis λmax 448 nm

Melting Point Data not available

Boiling Point Data not available

Spectral Data
UV-Visible Spectroscopy: The UV-visible spectrum of C.I. Acid Brown 83 in solution exhibits

a maximum absorption (λmax) at approximately 448 nm. This absorption is characteristic of
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the extensive conjugation present in the azo dye structure. The presence of the copper

complex can influence the position and intensity of the absorption bands.[7]

Infrared (IR) Spectroscopy: While a specific experimental spectrum for C.I. Acid Brown 83 is

not readily available, the IR spectrum of a copper-complexed azo dye is expected to show

characteristic peaks. The stretching vibration of the -N=N- azo group typically appears in the

region of 1400-1500 cm⁻¹. Upon complexation with copper, this peak may shift, indicating

the coordination of the azo nitrogen with the metal ion.[8] Other significant peaks would

include those for O-H, N-H, S=O (from the sulfonate group), and C-N bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed ¹H-NMR and ¹³C-NMR data for

C.I. Acid Brown 83 are not widely reported in the literature. The complexity of the molecule

and the paramagnetic nature of the Cu(II) ion can lead to broad and challenging-to-interpret

NMR spectra.[9][10]

Experimental Protocols
General Synthesis of C.I. Acid Brown 83
The manufacturing of C.I. Acid Brown 83 involves a multi-step synthesis, which is typical for

complex azo dyes. The following is a generalized experimental protocol based on the known

chemistry of azo dye synthesis and complexation.

Materials:

3-Amino-4-methoxybenzenesulfonic acid

Resorcinol

Sodium nitrite

Hydrochloric acid

Copper (II) sulfate pentahydrate

Aqueous ammonia

4-Nitrobenzene-1,3-diamine
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Sodium hydroxide

Ice

Procedure:

Diazotization of 3-Amino-4-methoxybenzenesulfonic acid:

Dissolve 3-Amino-4-methoxybenzenesulfonic acid in a dilute hydrochloric acid solution.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite with constant stirring,

maintaining the temperature below 5 °C. The completion of the diazotization can be

checked with starch-iodide paper.

Coupling with Resorcinol:

Prepare a solution of resorcinol in a dilute aqueous sodium hydroxide solution and cool it

to 0-5 °C.

Slowly add the diazonium salt solution from step 1 to the resorcinol solution with vigorous

stirring, maintaining the low temperature and alkaline pH.

Allow the coupling reaction to proceed for a few hours until the formation of the monoazo

dye is complete.

Copper Complexation:

To the solution containing the monoazo dye, add an aqueous solution of copper (II)

sulfate.

Add aqueous ammonia and heat the mixture. This step facilitates the formation of the

copper complex and results in the substitution of the methoxy group with a hydroxyl group.

[1]

The copper-complexed intermediate will precipitate. Isolate the solid by filtration and wash

it with water.
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Second Diazotization and Coupling:

Prepare a diazonium salt of 4-Nitrobenzene-1,3-diamine following a similar procedure as

in step 1.

Disperse the copper-complexed intermediate in an alkaline solution and cool to 0-5 °C.

Slowly add the second diazonium salt solution to the dispersion of the copper complex

with constant stirring.

After the coupling is complete, the final C.I. Acid Brown 83 dye will precipitate.

Isolation and Purification:

Isolate the precipitated dye by filtration.

Wash the dye with a brine solution to facilitate the removal of impurities.

Dry the final product in an oven at a suitable temperature.

Analytical Method: UV-Visible Spectrophotometry
A common method for the quantitative analysis of C.I. Acid Brown 83 in solution is UV-Visible

spectrophotometry.

Protocol:

Preparation of Standard Solutions: Prepare a series of standard solutions of C.I. Acid
Brown 83 of known concentrations in deionized water.

Spectrophotometer Setup: Set the spectrophotometer to scan a wavelength range that

includes the λmax of the dye (e.g., 300-700 nm).

Measurement: Measure the absorbance of each standard solution at the λmax of 448 nm.

Calibration Curve: Plot a calibration curve of absorbance versus concentration.

Sample Analysis: Measure the absorbance of the unknown sample and determine its

concentration using the calibration curve.
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Logical Relationships and Workflows
Synthesis Workflow of C.I. Acid Brown 83
The synthesis of C.I. Acid Brown 83 can be visualized as a sequential workflow.

Step 1: First Azo Coupling

Step 2: Copper Complexation

Step 3: Second Azo Coupling

3-Amino-4-methoxy-
benzenesulfonic acid Diazotization

Resorcinol

Coupling Monoazo Dye
Complexation &
Demethylation

Copper Sulfate &
Ammonia

Copper Complex
Intermediate

Coupling

4-Nitrobenzene-
1,3-diamine Diazotization

C.I. Acid Brown 83

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Acid Brown 83.

Degradation Pathway by Advanced Oxidation Processes
C.I. Acid Brown 83 can be degraded by Advanced Oxidation Processes (AOPs), which involve

the generation of highly reactive hydroxyl radicals (•OH).[11][12][13]
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Caption: Degradation of C.I. Acid Brown 83 via AOPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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